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Hydroperoxide Decomposer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sumilizer GP is a high-performance, hybrid-type antioxidant developed to protect polymers
from thermal and oxidative degradation during processing and end-use.[1] Its unique molecular
structure incorporates both a hindered phenolic moiety and a phosphite moiety within a single
molecule.[2][3] This innovative design imparts a dual-action stabilization mechanism, allowing
Sumilizer GP to function as both a primary antioxidant (radical scavenger) and a secondary
antioxidant (hydroperoxide decomposer).[4][5] This intramolecular synergy results in superior
processing stability, color retention, and long-term aging properties in a variety of polymers,
including polyolefins (polyethylene and polypropylene), polystyrene, and polycarbonates.[1][2]

Core Mechanism of Action
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The efficacy of Sumilizer GP stems from its ability to interrupt the auto-oxidation cycle of
polymers at two critical points: the scavenging of free radicals and the decomposition of
hydroperoxides.

Radical Scavenging

The hindered phenolic component of Sumilizer GP acts as a potent radical scavenger. During
polymer degradation, highly reactive peroxy radicals (ROQe) are formed, which propagate the
degradation chain reaction. The phenolic moiety of Sumilizer GP donates a hydrogen atom to
these peroxy radicals, neutralizing them and forming a stable, non-reactive phenoxy radical.
This process is illustrated in the signaling pathway below.[5]

Radical Scavenging by Phenolic Moiety
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Caption: Radical scavenging mechanism of the phenolic moiety of Sumilizer GP.

Hydroperoxide Decomposition

The phosphite moiety of Sumilizer GP functions as a hydroperoxide decomposer.
Hydroperoxides (ROOH), formed during the radical scavenging process or through other
oxidative pathways, are thermally unstable and can break down into new, highly reactive
radicals, thus continuing the degradation cycle. The trivalent phosphorus in the phosphite
group of Sumilizer GP reduces the hydroperoxides to stable, non-radical alcohols (ROH), and
in the process is oxidized to a stable phosphate ester.[4]
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Hydroperoxide Decomposition by Phosphite Moiety

(Hydroperoxide (ROOH)) Sumilizer GP (Phosphite Moiety)

Reduction Oxidation

y

Stable Alcohol (ROH)

Phosphate Ester

Click to download full resolution via product page

Caption: Hydroperoxide decomposition mechanism of the phosphite moiety of Sumilizer GP.

Performance Data

The dual-action mechanism of Sumilizer GP translates into significant improvements in the
processing stability and long-term performance of various polymers.

Polypropylene (PP) Stabilization

In polypropylene, Sumilizer GP demonstrates superior performance in maintaining melt flow
rate (MFR) and melt tension compared to conventional antioxidant systems.[5]

PP with Conventional

Parameter PP with Sumilizer GP Antioxidants (Phenolic +
Phosphite)
Melt Flow Rate (MFR) after ) )
) ~14-15 g/10 min ~22 g/10 min
Extrusion
Melt Tension after Extrusion High (~3g) Low (~19)

Data sourced from "Stabilization of Thermoplastic Resins by Using Sumilizer®GP" by
Sumitomo Chemical.[5]
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Polystyrene (PS) Stabilization

Sumilizer GP is highly effective in reducing the formation of dimer and trimer residues in
polystyrene, which are known to cause discoloration and reduce thermal stability.[6]

Parameter PS without Additive PS with Sumilizer GP
Total Dimer & Trimer Content > 3,000 ppm 700 - 1,200 ppm
Change in MFR (AMFR) after ]

] High Low
5 extrusions at 220°C
Change in Yellowness Index
(AYI) after 5 extrusions at High Low

220°C

Data sourced from "Sumilizer GP | 203255-81-6 - Benchchem" and "Stabilization of
Thermoplastic Resins by Using Sumilizer®GP" by Sumitomo Chemical.[5][6]

Oxidative Induction Time (OIT)

Oxidative induction time is a measure of a material's resistance to oxidative degradation.
Polypropylene stabilized with Sumilizer GP exhibits a significantly longer OIT compared to
unstabilized PP and PP with conventional antioxidants, indicating superior thermal oxidative
stability.[7]

Polymer System Oxidative Induction Time (OIT)
Unstabilized Polypropylene Short
Polypropylene with Conventional Phenolic
o Moderate
Antioxidant
Polypropylene with Sumilizer GP Long

Qualitative data inferred from graphical representations in "New Development of Polymer
Additives" by Sumitomo Chemical.[7]
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Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the

performance of Sumilizer GP.

Melt Flow Rate (MFR) Measurement
This protocol is based on the principles of ASTM D1238.
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Caption: Workflow for Melt Flow Rate (MFR) measurement.
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Methodology:

e Sample Preparation: Prepare polymer samples with and without the addition of Sumilizer
GP at the desired concentration.

o Apparatus: Utilize a standard extrusion plastometer.

e Procedure: a. Load a specified amount of the polymer sample into the barrel of the
plastometer, which is preheated to the appropriate processing temperature for the polymer.
b. Allow the sample to preheat for a specified duration. c. Apply a standard weight to the
piston to force the molten polymer through a standardized die. d. Collect the extruded
polymer over a precise time interval. e. Weigh the collected extrudate.

o Calculation: Calculate the Melt Flow Rate in grams per 10 minutes (g/10 min).

Yellowness Index (YI) Measurement

This protocol is based on the principles of ASTM E313.
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Caption: Workflow for Yellowness Index (Y1) measurement.

Methodology:

+ Sample Preparation: Prepare flat, opaque plaques of the polymer with and without Sumilizer
GP.

* Apparatus: Use a spectrophotometer or colorimeter.

e Procedure: a. Calibrate the instrument according to the manufacturer's instructions. b.
Measure the tristimulus values (X, Y, Z) of the polymer plaques.
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 Calculation: Calculate the Yellowness Index using the appropriate formula as specified in
ASTM E313 for the illuminant and observer conditions used.

Oxidative Induction Time (OIT) Measurement

This protocol is based on the principles of ASTM D3895.

Prepare Small Polymer Sample
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Heat Sample to Isothermal
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Click to download full resolution via product page

Caption: Workflow for Oxidative Induction Time (OIT) measurement.
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Methodology:

o Sample Preparation: Place a small, precisely weighed sample of the polymer (with or without
Sumilizer GP) into an open aluminum pan.

e Apparatus: Use a Differential Scanning Calorimeter (DSC).

e Procedure: a. Heat the sample to a specified isothermal temperature under an inert nitrogen
atmosphere. b. Once the temperature has stabilized, switch the purge gas to oxygen. c.
Continue to monitor the heat flow from the sample at the isothermal temperature.

o Determination: The OIT is the time from the introduction of oxygen until the onset of the
exothermic peak, which indicates the start of oxidative degradation.

Conclusion

Sumilizer GP's unique hybrid structure, combining both a radical scavenger and a
hydroperoxide decomposer in a single molecule, provides a powerful and efficient solution for
the stabilization of a wide range of polymers. The synergistic effect of these two functionalities
leads to superior performance in maintaining polymer integrity during high-temperature
processing and extends the service life of the final products by providing excellent long-term
thermal stability and color retention. The quantitative data and experimental protocols
presented in this guide provide a comprehensive overview of Sumilizer GP's capabilities for
researchers and professionals in the field of polymer science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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